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Compound of Interest

Compound Name: Pancuronium

Cat. No.: B099182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on pancuronium bromide

for research purposes. It covers reliable suppliers, its mechanism of action, detailed

experimental protocols, and essential safety guidelines.

Sourcing Pancuronium Bromide for Research
Obtaining high-purity pancuronium bromide is critical for the accuracy and reproducibility of

experimental results. A variety of chemical suppliers offer this compound for research use, with

specifications varying in terms of purity, formulation, and quantity. Researchers should always

request a Certificate of Analysis (CoA) to ensure the product meets their experimental

requirements.

Below is a comparative table of notable suppliers of pancuronium bromide for research

purposes.
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Supplier Product Name Purity
Available
Quantities

Formulation

Sigma-Aldrich

(Merck)

Pancuronium

bromide
≥98%

10 mg, 50 mg,

100 mg, 250 mg
Powder

Cayman

Chemical

Pancuronium

(bromide

hydrate)

≥98%
5 mg, 10 mg, 25

mg, 50 mg
Solid

Santa Cruz

Biotechnology,

Inc.

Pancuronium

Bromide
- - -

MP Biomedicals
Pancuronium

Bromide
-

10 mg, 50 mg,

100 mg, 250 mg

Crystalline

Powder

LKT

Laboratories, Inc.

Pancuronium

Bromide
≥98%

10 mg, 50 mg,

100 mg, 250 mg

White to off-white

powder

Biosynth
Pancuronium

bromide
- - -

United States

Pharmacopeia

(USP)

Pancuronium

Bromide

Reference

Standard
500 mg -

TargetMol
Pancuronium

dibromide
99.27%

5 mg, 10 mg, 25

mg
Reagent

Mechanism of Action: Neuromuscular Blockade
Pancuronium bromide is a long-acting, non-depolarizing neuromuscular blocking agent.[1] Its

primary mechanism of action is the competitive antagonism of nicotinic acetylcholine receptors

(nAChRs) at the neuromuscular junction.[2][3]

Normally, the neurotransmitter acetylcholine (ACh) is released from the presynaptic nerve

terminal and binds to nAChRs on the postsynaptic muscle membrane. This binding opens ion

channels, leading to an influx of sodium ions, depolarization of the muscle cell membrane (end-

plate potential), and subsequent muscle contraction.[2][4]
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Pancuronium, with a molecular structure that mimics acetylcholine, binds to the same nAChR

sites without activating the receptor.[2][4] This competitive inhibition prevents ACh from binding

and initiating depolarization, thereby blocking neuromuscular transmission and resulting in

skeletal muscle relaxation and paralysis.[2][4] At higher concentrations, pancuronium can also

have a presynaptic effect, depressing the release of acetylcholine from the nerve terminal. The

reversal of this blockade can be achieved by increasing the concentration of acetylcholine at

the neuromuscular junction, typically through the administration of acetylcholinesterase

inhibitors like neostigmine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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